2-(3,4-dimethoxyphenyl)-5-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}pyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-5-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl]pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C26H26FN5O4/c1-35-23-8-7-18(15-24(23)36-2)20-16-22-26(34)31(13-14-32(22)28-20)17-25(33)30-11-9-29(10-12-30)21-6-4-3-5-19(21)27/h3-8,13-16H,9-12,17H2,1-2H3
• InChI Key: WPRGSZDRHMNUHZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC(=O)N4CCN(CC4)C5=CC=CC=C5F)OC
• Molecular Formula: C26H26FN5O4
• Molecular Weight: 491.5 g/mol

Description

2-(3,4-dimethoxyphenyl)-5-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}pyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C26H26FN5O4 and its molecular weight is 491.523. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anti-Proliferative Activities

One study focused on the synthesis of 1,3,4-Oxadiazole N-Mannich bases, which include compounds similar to the target chemical structure, exhibiting broad-spectrum antimicrobial activities against pathogenic Gram-positive and Gram-negative bacteria, as well as the yeast-like fungus Candida albicans. Additionally, these compounds showed potent anti-proliferative activity against various cancer cell lines, including prostate, colorectal, hepatocellular carcinoma, epithelioid carcinoma, and breast cancer cell lines (L. H. Al-Wahaibi et al., 2021).

Novel Synthetic Approaches

Research into novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker, akin to the structural framework of the query compound, has been conducted. These compounds demonstrated significant antibacterial efficacy, with notable biofilm inhibition activities against E. coli, S. aureus, and S. mutans strains. Furthermore, they exhibited excellent inhibitory activities against MurB enzyme, suggesting a potential application in combating bacterial resistance (Ahmed E. M. Mekky & S. Sanad, 2020).

Pharmacological Properties

Another study presented the synthesis and pharmacological evaluation of Pyrano[2,3-d]pyrimidine and Pyrano[2,3-d]pyrimidine-5-one derivatives. These compounds, sharing a similar heterocyclic backbone to the chemical , were expected to have considerable chemical and pharmacological activities. The synthesized compounds were evaluated for antioxidant and anticancer activities, showcasing the diverse potential applications of such chemical frameworks (Naglaa F. H. Mahmoud et al., 2017).

Molecular Structure Investigations

Research into s-Triazine derivatives incorporating pyrazole/piperidine/aniline moieties has been conducted, offering insights into molecular structure investigations relevant to the compound's chemical class. These studies provide a foundation for understanding the intermolecular interactions and electronic properties that underpin the biological activities of such molecules (Ihab Shawish et al., 2021).